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Compound of Interest

Compound Name: JNJ-10181457

Cat. No.: B1672984 Get Quote

Essential Safety and Handling Guide for JNJ-
10181457
Disclaimer: A specific Safety Data Sheet (SDS) for JNJ-10181457 was not available in the

public domain at the time of this writing. The following guidance is based on general laboratory

safety protocols for handling research-grade chemical compounds of unknown toxicity.

Researchers must exercise caution and consult with their institution's Environmental Health

and Safety (EHS) department for specific handling and disposal requirements. This compound

is intended for research use only and is not for diagnostic or therapeutic use.[1]

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with JNJ-10181457, a histamine H3 receptor

antagonist.[2] The information is designed to provide procedural, step-by-step guidance to

ensure safe handling and disposal.

Chemical and Physical Properties
Below is a summary of the available data for JNJ-10181457 dihydrochloride.
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Property Value

Chemical Name
4-[3-[4-[Piperidinyl]but-1-ynyl]benzyl]morpholine

dihydrochloride[2]

Molecular Formula C₂₀H₂₈N₂O · 2HCl[1][2]

Molecular Weight 385.37 g/mol [1][2]

CAS Number 544707-19-9[1][3] or 544707-20-2[2]

Purity ≥98% (HPLC)[2]

Solubility Soluble in DMSO[3]

Storage Desiccate at room temperature[2]

Personal Protective Equipment (PPE)
Given the absence of specific toxicity data, a conservative approach to PPE is required. The

following table outlines the recommended PPE for handling JNJ-10181457.

Body Part Recommended Protection Rationale

Eyes

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and airborne particles.

Hands
Nitrile or other chemically

resistant gloves.

Prevents skin contact with the

compound.

Body Laboratory coat.
Protects clothing and skin from

contamination.

Respiratory
Use in a well-ventilated area or

a chemical fume hood.

Minimizes inhalation of any

dust or aerosols.

Handling and Disposal Protocols
Experimental Workflow for Handling JNJ-10181457
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The following diagram outlines the standard operating procedure for the safe handling of JNJ-
10181457 from receipt to disposal.

Preparation

Handling

Experimental Use

Cleanup and Disposal

Don appropriate PPE

Work in a ventilated area
(e.g., fume hood)

Weigh the required amount
of JNJ-10181457

Proceed when ready

Prepare solution as needed
(e.g., dissolve in DMSO)

Perform experiment following
established protocols

Use in experiment

Decontaminate work surfaces

After experiment

Segregate and label all
chemical waste

Dispose of waste according to
institutional EHS guidelines

Remove and dispose of PPE

Wash hands thoroughly
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Caption: Workflow for Safe Handling of JNJ-10181457.

Detailed Handling and Disposal Procedures
1. Preparation:

Before handling, ensure you are familiar with your institution's chemical hygiene plan.

Put on all required personal protective equipment as outlined in the PPE table.

Prepare your workspace by ensuring it is clean and uncluttered. All work with the solid

compound or its solutions should be conducted in a certified chemical fume hood to minimize

inhalation exposure.

2. Weighing and Solution Preparation:

When weighing the solid compound, use a microbalance within the fume hood to contain any

airborne particles.

Use appropriate tools (e.g., spatula, weighing paper) to handle the solid. Avoid creating dust.

To prepare a solution, add the solvent (e.g., DMSO) to the pre-weighed compound slowly.

Ensure the container is capped during dissolution to prevent splashes or aerosol generation.

3. Experimental Use:

Handle all solutions containing JNJ-10181457 with care to avoid splashes and spills.

Keep containers with the compound or its solutions closed when not in use.

4. Spills and Emergency Procedures:

In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,

sand) and place it in a sealed container for disposal.[4]

For larger spills, evacuate the area and contact your institution's EHS department

immediately.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water.[4]

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[4]

5. Decontamination and Disposal:

After use, decontaminate all surfaces and equipment that may have come into contact with

JNJ-10181457.

All waste materials, including unused compound, solutions, contaminated PPE, and spill

cleanup materials, must be disposed of as hazardous chemical waste.

Collect all waste in clearly labeled, sealed containers.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's EHS department for specific disposal procedures.

By adhering to these safety protocols, researchers can minimize their risk of exposure and

ensure the safe handling and disposal of JNJ-10181457 in the laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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